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Compound of Interest

Compound Name: Anagliptin

Cat. No.: B605506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the

treatment of type 2 diabetes mellitus.[1] By inhibiting the DPP-4 enzyme, anagliptin prevents

the degradation of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-

dependent insulinotropic polypeptide (GIP).[2][3] This leads to increased insulin secretion and

suppressed glucagon release in a glucose-dependent manner, thereby improving glycemic

control. This guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and mechanism of action of anagliptin, along with relevant

experimental protocols.

Chemical Structure and Identification
Anagliptin is a synthetic small molecule with a complex chemical structure. Its systematic

IUPAC name is N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-2-methylpropyl]-2-

methylpyrazolo[1,5-a]pyrimidine-6-carboxamide.[1] The absolute configuration of the chiral

center in the cyanopyrrolidine moiety has been confirmed as S.[4][5]
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Identifier Value

IUPAC Name

N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-

oxoethyl]amino]-2-methylpropyl]-2-

methylpyrazolo[1,5-a]pyrimidine-6-carboxamide

SMILES
CC1=NN2C=C(C=NC2=C1)C(=O)NCC(C)

(C)NCC(=O)N3CCC[C@H]3C#N

InChI Key LDXYBEHACFJIEL-HNNXBMFYSA-N

CAS Number 739366-20-2

DrugBank ID DB12417

PubChem CID 44513473

Physicochemical Properties
A summary of the key physicochemical properties of anagliptin is presented in the table below.

These properties are crucial for its absorption, distribution, metabolism, and excretion (ADME)

profile.

Property Value Source

Molecular Formula C₁₉H₂₅N₇O₂ [1]

Molecular Weight 383.45 g/mol [2]

Melting Point 115 - 119 °C [6]

pKa (Strongest Basic) 8.29 [7]

logP -0.54 [7]

Water Solubility 0.179 mg/mL [7]

Topological Polar Surface Area 115 Å² [2]

Mechanism of Action and Signaling Pathway
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Anagliptin exerts its therapeutic effect by inhibiting the enzyme dipeptidyl peptidase-4 (DPP-

4). DPP-4 is responsible for the rapid inactivation of the incretin hormones GLP-1 and GIP,

which are released from the gastrointestinal tract in response to food intake. By blocking DPP-

4, anagliptin increases the circulating levels of active GLP-1 and GIP.

These elevated incretin levels then act on their respective receptors, primarily in the pancreas,

to:

Stimulate glucose-dependent insulin secretion: This enhances the body's natural ability to

lower blood glucose levels after a meal.

Suppress glucagon secretion: This reduces hepatic glucose production, further contributing

to glycemic control.

The signaling pathway initiated by anagliptin's inhibition of DPP-4 is depicted in the following

diagram.
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Prepare Anagliptin Dilutions

Add Reagents to 96-well Plate
(Buffer, DPP-4, Anagliptin)

Pre-incubate at 37°C

Add Fluorogenic Substrate

Monitor Fluorescence

Calculate Reaction Rates

Determine IC50 Value
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Intermediate 1 Synthesis

Intermediate 2 Synthesis

Starting Materials
(e.g., Diethyl malonate) Multi-step Synthesis 2-methylpyrazolo[1,5-a]

pyrimidine-6-carboxylic acid

Coupling Reaction

Starting Materials
(e.g., L-Proline)

Multi-step Synthesis
(2S)-1-(2-amino-2-methylpropylamino)

-2-cyanopyrrolidine

Purification Anagliptin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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